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Compound of Interest

Compound Name: Nopaline

Cat. No.: B031955

Introduction

Nopaline is a naturally occurring, low-molecular-weight compound classified as an opine.
Opines are unique amino acid or sugar derivatives produced by plant cells transformed by
Agrobacterium tumefaciens, the causative agent of crown gall disease. Nopaline is
synthesized in the plant tumor tissue through the enzymatic activity of nopaline synthase, an
enzyme encoded by a gene transferred from the tumor-inducing (Ti) plasmid of the bacterium
into the plant genome.[1][2] While not metabolizable by the plant, nopaline serves as a specific
carbon and nitrogen source for the inciting Agrobacterium strain, which possesses the genetic
machinery for its catabolism.[3] This unique metabolic relationship makes nopaline a key
marker in the study of Agrobacterium-plant interactions and a significant component in the
development of genetically modified plants.

Chemical and Physical Properties of Nopaline

The fundamental chemical and physical properties of nopaline are summarized in the table
below. These data are essential for its detection, quantification, and the understanding of its
biochemical interactions.
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Property Value
Chemical Formula C11H20N406
Molecular Weight 304.30 g/mol

(2R)-2-[[(1S)-1-carboxy-4-

IUPAC Name (diaminomethylideneamino)butylJamino]pentane
dioic acid
CAS Number 22350-70-5

Data sourced from PubChem CID 108012.[4]

Biosynthesis of Nopaline in Planta

The synthesis of nopaline occurs within the transformed plant cells. The process is catalyzed
by the enzyme nopaline synthase (NOS), the gene for which (nos) is located on the T-DNA
region of the Agrobacterium Ti plasmid and is integrated into the plant genome during infection.
[1] NOS facilitates the reductive condensation of L-arginine and a-ketoglutaric acid to form
nopaline. This pathway is a hallmark of crown gall tumors induced by nopaline-type strains of

Agrobacterium tumefaciens.
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Caption: Biosynthesis of nopaline in a transformed plant cell.

Nopaline Catabolism by Agrobacterium tumefaciens

Agrobacterium tumefaciens strains that induce nopaline synthesis in plants also possess the
unique ability to utilize it as a nutrient source. The genes responsible for nopaline catabolism
(noc genes) are located on the Ti plasmid, separate from the T-DNA region. The process
begins with the uptake of nopaline from the environment, followed by its enzymatic
degradation into L-arginine and a-ketoglutaric acid. These products then enter the central
metabolic pathways of the bacterium. The expression of the noc genes is inducible by
nopaline, ensuring that the catabolic machinery is produced only when its substrate is
available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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